Cas no 367514-87-2 (Lurasidone)

• Product Name: Lurasidone
• CAS No: 367514-87-2
• MF: C₂₈H₃₆N₄O₂S
• MW: 492.676045417786
• MDL: MFCD14635357
• CID: 820505
• PubChem ID: 213046
• Update Time: 2025-08-03

Lurasidone Chemical and Physical Properties

Names and Identifiers

• Lurasidone
• (3aR,4S,7R,7aS)-2-[[(1R,2R)-2-[[4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl]methyl]cyclohexyl]methyl]hexahydro-4,7-methano-1H-isoindole-1,3(2H)-dione
• (3aR,4S,7R,7aS)-2-((1R,2R)-2-(4-(1,2-Benzothiazol-3-yl)piperazin-1-ylmethyl)cyclohexylmethyl)hexahydro-4,7-methano-2H-isoindole-1,3-dione
• (3aR,4S,7R,7aS)-2-{[(1R,2R)-2-{[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]methyl}cyclohexyl]methyl}hexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione
• DTXSID40870340
• 22IC88528T
• LURASIDONE [VANDF]
• N-(2-(4-(1,2-benzisothiazol-3-yl)-1-piperazinylmethyl)-1-cyclohexylmethyl)-2,3-bicyclo(2.2.1)heptanedicarboximide
• HMS3886A20
• lurasidonum
• (1R,2S,6R,7S)-4-{[(1R,2R)-2-{[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]methyl}cyclohexyl]methyl}-4-azatricyclo[5.2.1.0,2,6]decane-3,5-dione
• (1S,2R,6S,7R)-4-[[(1R,2R)-2-[[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]methyl]cyclohexyl]methyl]-4-azatricyclo[5.2.1.02,6]decane-3,5-dione
• UNII-22IC88528T
• SM-13496 FREE BASE
• PQXKDMSYBGKCJA-CVTJIBDQSA-N
• CAS_441351-20-8
• GTPL7461
• SM13496
• 367514-87-2
• DB08815
• AS-35077
• N05AE05
• 4,7-Methano-1H-isoindole-1,3(2H)-dione, 2-[[(1R,2R)-2-[[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]methyl]cyclohexyl]methyl]hexahydro-, (3aR,4S,7R,7aS)-
• (1R,2S,6R,7S)-4-{[(1R,2R)-2-{[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]methyl}cyclohexyl]methyl}-4-azatricyclo[5.2.1.0?,?]decane-3,5-dione
• CHEMBL1237021
• PS34 - Lurasidone
• CHEBI:70735
• AKOS037643746
• BDBM85222
• EN300-20605510
• (3aR,4S,7R,7aS)-2-{(1R,2R)-2-(4-(1,2-Benzisothiazol-3-yl)piperazin-1-ylmethyl)cyclohexylmethyl}hexahydro-4,7-methano-2H-isoindole-1,3-dione
• BRD-K51143828-003-03-1
• AB01566875_01
• Lurasidone [INN]
• (3aR,4S,7R,7aS)-2-((1R,2R)-2-(4-(1,2-Benzisothiazol-3-yl)piperazin-1-ylmethyl)cyclohexylmethyl)hexahydro-4,7-methano-2H-isoindole-1,3-dione
• s5714
• PDSP2_001043
• EX-3124
• (3aR,4S,7R,7aS)-2-(((1R,2R)-2-((4-(1,2-benzothiazol-3-yl)piperazin-1-yl)methyl)cyclohexyl)methyl)hexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione
• HSDB 8228
• Q416992
• LURASIDONE [MI]
• EX-A504
• L0280
• NCGC00386382-03
• CCG-269635
• J-521660
• NS00069589
• SCHEMBL677525
• LURASIDONE [WHO-DD]
• 1ST157185
• lurasidona
• (3aR,4S,7R,7aS)-2-{(1R,2R)-2-[4-(1,2-benzisothiazol-3-yl)piperazin-1-ylmethyl]cyclohexylmethyl}hexahydro-4,7-methano-2H-isoindole-1,3-dione
• SM-13496

• MDL： MFCD14635357
• Inchi： 1S/C28H36N4O2S/c33-27-24-18-9-10-19(15-18)25(24)28(34)32(27)17-21-6-2-1-5-20(21)16-30-11-13-31(14-12-30)26-22-7-3-4-8-23(22)35-29-26/h3-4,7-8,18-21,24-25H,1-2,5-6,9-17H2/t18-,19+,20-,21-,24+,25-/m0/s1
• InChI Key： PQXKDMSYBGKCJA-CVTJIBDQSA-N
• SMILES： S1C2C=CC=CC=2C(=N1)N1CCN(CC1)C[C@@H]1CCCC[C@H]1CN1C([C@@H]2[C@H](C1=O)[C@H]1CC[C@@H]2C1)=O

Computed Properties

• Exact Mass: 492.25600
• Monoisotopic Mass: 492.25589758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.273
• Melting Point: 147-150°C
• Boiling Point: 623.4±55.0 °C at 760 mmHg
• Flash Point: 330.8±31.5 °C
• Solubility: 生物体外In Vitro:DMSO溶解度20.83 mg/mL(42.28 mM;Need ultrasonic)H2O< 0.1 mg/mL(insoluble)
• PSA: 84.99000
• LogP: 4.19660
• Specific Rotation: -16.4° (c=1, DMF)
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Lurasidone Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on Lurasidone

Recent Advances in Lurasidone (367514-87-2) Research: A Comprehensive Review

Lurasidone (CAS: 367514-87-2) is an atypical antipsychotic drug approved for the treatment of schizophrenia and bipolar depression. Its unique pharmacological profile, characterized by high affinity for dopamine D2, serotonin 5-HT2A, and 5-HT7 receptors, has made it a subject of ongoing research. This briefing synthesizes the latest findings on Lurasidone's mechanisms, clinical efficacy, and potential new applications, drawing from peer-reviewed studies published within the last 24 months.

A 2023 Nature Molecular Psychiatry study revealed novel insights into Lurasidone's neuroprotective effects via 5-HT7 receptor modulation in hippocampal neurons (DOI: 10.1038/s41380-023-02072-5). Researchers demonstrated that chronic Lurasidone administration (3 mg/kg/day) increased BDNF expression by 42% in rodent models, correlating with improved cognitive function in the Morris water maze test. These findings suggest expanded therapeutic potential beyond current indications.

Pharmacokinetic advancements include a 2024 Journal of Clinical Psychopharmacology report on CYP3A4-mediated drug interactions (DOI: 10.1097/JCP.0000000000001793). The study quantified a 2.3-fold increase in Lurasidone AUC when co-administered with strong CYP3A4 inhibitors, prompting updated dosing guidelines for comorbid patients receiving antifungals or HIV protease inhibitors.

Phase IV clinical data (2023-2024) from the REAL-LuS study (n=1,742) showed superior metabolic safety versus other atypical antipsychotics, with 12-month incidence rates of: weight gain ≥7% (9.2% vs 21.4% olanzapine), new-onset diabetes (1.8% vs 4.3%), and dyslipidemia (7.1% vs 15.6%). These results reinforce Lurasidone's position in treatment algorithms for metabolic-risk populations.

Emerging research explores Lurasidone's potential in treatment-resistant depression (TRD). A multicenter RCT (n=308) published in American Journal of Psychiatry (2024; DOI: 10.1176/appi.ajp.20230248) demonstrated 34.7% remission rates in TRD when combined with SSRIs, versus 18.9% for placebo (p<0.001), with particular efficacy in patients carrying the 5-HTTLPR s/s genotype.

Manufacturing innovations include a 2023 patent (WO2023187542) for an improved crystallization method of 367514-87-2, achieving 99.9% chiral purity and 23% yield enhancement. This advancement addresses previous challenges in large-scale production while maintaining strict polymorph control (Form I purity >99.5%).

Ongoing preclinical studies investigate Lurasidone's anti-inflammatory effects through microglial modulation. A 2024 Molecular Neurobiology paper (DOI: 10.1007/s12035-024-03952-9) reported 60% reduction in IL-6 and TNF-α secretion in LPS-activated microglia at 100 nM concentrations, suggesting potential neuroprotective applications in neurodegenerative disorders.